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Compound of Interest

Compound Name: Isonicotinic acid N-oxide

Cat. No.: B076485 Get Quote

Introduction

Isonicotinic acid N-oxide, also known as 4-pyridinecarboxylic acid 1-oxide, is a derivative of

isonicotinic acid, a metabolite of the tuberculosis drug isoniazid. As a heterocyclic compound,

its physicochemical properties, particularly its solubility in aqueous and organic solvents, are of

critical importance for a wide range of applications in pharmaceutical sciences, including drug

development, formulation, and analytical method development. The N-oxide functional group

significantly influences the molecule's polarity, hydrogen bonding capabilities, and,

consequently, its solubility characteristics compared to its parent compound, isonicotinic acid.

This technical guide provides a comprehensive overview of the available solubility data for

isonicotinic acid N-oxide in water and various organic solvents. Due to the limited availability

of quantitative data for isonicotinic acid N-oxide, this guide also includes solubility information

for the closely related compounds, nicotinic acid N-oxide (an isomer) and isonicotinic acid (the

parent compound), to offer a broader context for researchers. Furthermore, detailed

experimental protocols for determining solubility are provided, along with a visual workflow to

aid in experimental design.

Solubility of Isonicotinic Acid N-oxide
Quantitative experimental data on the solubility of isonicotinic acid N-oxide in a wide range of

organic solvents is not extensively available in the public domain. The information is primarily

qualitative or based on estimations.
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Table 1: Solubility of Isonicotinic Acid N-oxide

Solvent Temperature (°C) Solubility Data Type

Water 25 Very Soluble[1] Qualitative

Water Not Specified 1e+006 mg/L[2] Estimated

Water Not Specified log10WS = -3.06[3] Calculated

Comparative Solubility Data
To provide a useful reference for researchers, the following sections present solubility data for

nicotinic acid N-oxide and isonicotinic acid.

Nicotinic Acid N-oxide (Isomer)
Nicotinic acid N-oxide is an isomer of isonicotinic acid N-oxide, with the carboxylic acid group

at the 3-position of the pyridine ring.

Table 2: Solubility of Nicotinic Acid N-oxide

Solvent Temperature (°C) Solubility Data Type

Water (cold) Not Specified Slightly Soluble[4] Qualitative

Polar Organic

Solvents
Not Specified Soluble Qualitative

Ethanol Not Specified Slightly Soluble[4] Qualitative

Benzene Not Specified Insoluble[4] Qualitative

Chloroform Not Specified Insoluble[4] Qualitative

Isonicotinic Acid (Parent Compound)
Isonicotinic acid is the parent compound of isonicotinic acid N-oxide, lacking the N-oxide

functional group.
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Table 3: Solubility of Isonicotinic Acid

Solvent Temperature (°C) Solubility Data Type

Water (hot) Not Specified Soluble[5][6] Qualitative

Water (cold) Not Specified Slightly Soluble[5][6] Qualitative

Ethanol Not Specified Soluble (in hot)[5] Qualitative

Benzene Not Specified Insoluble[5][6] Qualitative

Ether Not Specified Insoluble[5][6] Qualitative

Experimental Protocols for Solubility Determination
The following are detailed methodologies for two common and reliable methods for determining

the solubility of a compound like isonicotinic acid N-oxide.

Isothermal Saturation Method (Gravimetric Analysis)
This method directly measures the mass of the solute dissolved in a known mass or volume of

a solvent at a constant temperature.

Materials and Equipment:

Isonicotinic acid N-oxide

Selected organic solvents (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane)

Analytical balance (readable to at least 0.1 mg)

Vials with screw caps

Temperature-controlled orbital shaker or magnetic stirrer

Syringe filters (e.g., 0.22 µm PTFE)

Pipettes and volumetric flasks
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Drying oven or vacuum oven

Procedure:

Preparation of Saturated Solution:

Add an excess amount of isonicotinic acid N-oxide to a vial. An excess is ensured when

undissolved solid remains visible after equilibration.

Add a known volume or mass of the chosen organic solvent to the vial.

Seal the vial tightly to prevent solvent evaporation.

Equilibration:

Place the vial in a temperature-controlled shaker or on a magnetic stirrer set to a constant

temperature (e.g., 25 °C).

Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure that equilibrium

solubility is reached.

Sample Withdrawal and Filtration:

Allow the vial to stand undisturbed at the set temperature for a few hours to let the

undissolved solid settle.

Carefully withdraw a known volume (e.g., 1 mL) of the supernatant using a pipette fitted

with a syringe filter to remove any undissolved particles.

Solvent Evaporation and Mass Determination:

Transfer the filtered saturated solution to a pre-weighed, clean, and dry container (e.g., a

small beaker or evaporating dish).

Carefully evaporate the solvent under a gentle stream of nitrogen or in a drying oven at a

temperature below the decomposition point of isonicotinic acid N-oxide.
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Once the solvent is completely removed, place the container in a vacuum oven to ensure

all residual solvent is gone.

Cool the container to room temperature in a desiccator and weigh it on the analytical

balance.

Calculation of Solubility:

Calculate the mass of the dissolved isonicotinic acid N-oxide by subtracting the initial

mass of the empty container from the final mass.

Express the solubility in desired units, such as g/L, mg/mL, or mol/L.

UV-Vis Spectrophotometric Method
This method relies on the absorbance of the compound in the UV-Vis spectrum and is suitable

for compounds with a chromophore.

Materials and Equipment:

All materials listed for the gravimetric method

UV-Vis spectrophotometer

Quartz or glass cuvettes

Volumetric flasks and pipettes

Procedure:

Determination of Maximum Absorbance (λmax):

Prepare a dilute solution of isonicotinic acid N-oxide in the chosen solvent.

Scan the solution in the UV-Vis spectrophotometer to determine the wavelength of

maximum absorbance (λmax).

Preparation of Calibration Curve:
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Prepare a series of standard solutions of isonicotinic acid N-oxide of known

concentrations in the chosen solvent.

Measure the absorbance of each standard solution at the predetermined λmax.

Plot a calibration curve of absorbance versus concentration and determine the linear

regression equation (Beer-Lambert Law).

Preparation and Equilibration of Saturated Solution:

Follow steps 1 and 2 from the Isothermal Saturation Method.

Sample Withdrawal, Filtration, and Dilution:

Withdraw a small, precise volume of the supernatant through a syringe filter.

Dilute the filtered saturated solution quantitatively with the same solvent to a concentration

that falls within the linear range of the calibration curve. The dilution factor must be

accurately recorded.

Absorbance Measurement:

Measure the absorbance of the diluted saturated solution at the λmax.

Calculation of Solubility:

Use the absorbance of the diluted solution and the equation from the calibration curve to

calculate the concentration of the diluted solution.

Multiply the calculated concentration by the dilution factor to determine the concentration

of the original saturated solution. This value represents the solubility of isonicotinic acid
N-oxide.

Experimental Workflow Visualization
The following diagram illustrates the general workflow for determining the solubility of a

compound using the methods described above.
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Caption: General workflow for solubility determination.
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Conclusion
This technical guide summarizes the currently available solubility information for isonicotinic
acid N-oxide and provides context through data on related compounds. While quantitative

data for the target compound in organic solvents remains scarce, the detailed experimental

protocols and workflow diagram offer researchers a solid foundation for determining these

values in their own laboratories. The choice of method will depend on the available equipment

and the properties of the compound and solvent. Accurate solubility data is fundamental to

advancing the research and application of isonicotinic acid N-oxide in various scientific

disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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